N-[(5-chloro-3-methyl-2-phenyl-1H-indol-7-yl)methyl]-1-ethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[(5-chloro-3-methyl-2-phenyl-1H-indol-7-yl)methyl]-2-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C22H21ClN4O/c1-3-27-19(9-10-25-27)22(28)24-13-16-11-17(23)12-18-14(2)20(26-21(16)18)15-7-5-4-6-8-15/h4-12,26H,3,13H2,1-2H3,(H,24,28)
• InChI Key: CEYWBQOTTLPUFB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C(=O)NCC2=C3C(=CC(=C2)Cl)C(=C(N3)C4=CC=CC=C4)C
• Molecular Formula: C22H21ClN4O
• Molecular Weight: 392.9 g/mol

Description

The compound “N-[(5-chloro-3-methyl-2-phenyl-1H-indol-7-yl)methyl]-1-ethyl-1H-pyrazole-5-carboxamide” is an indole derivative. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years due to their biologically active properties.

Molecular Structure Analysis

The molecular formula of the compound is C17H14N3O2Cl. The compound includes an indole ring, which is a benzopyrrole, containing a benzenoid nucleus and has 10 π-electrons.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 327 g/mol. It has a melting point of 211–213°C. The compound’s 1H-NMR and FT-IR spectra provide information about its structure.

Future Directions

Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, this compound could be a potential agent for further development in various fields, such as the development of tubulin polymerization inhibitors.